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Compound of Interest

Compound Name: Heptane-d16

Cat. No.: B166354

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety information and detailed handling
protocols for Heptane-d16 (Perdeuterated Heptane). Adherence to these guidelines is crucial
for ensuring laboratory safety and maintaining the isotopic purity of this compound. This
document summarizes key data from safety data sheets (SDS) and provides practical
experimental workflows for its use.

Section 1: Chemical and Physical Properties

Heptane-d16 is a deuterated form of n-heptane where all 16 hydrogen atoms have been
replaced with deuterium. This isotopic labeling makes it a valuable solvent for nuclear magnetic
resonance (NMR) spectroscopy and as a tracer in various chemical and biochemical studies. A
summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Heptane-d16
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Property Value References
Chemical Formula C7D1s6 [1]
Molecular Weight 116.30 g/mol [2][3]
CAS Number 33838-52-7 [11[4]
Appearance Colorless liquid
odor Petroleum-like or hydrocarbon-

like
Boiling Point 98 °C (208 °F)
Melting Point -91 °C (-132 °F)
Flash Point -4 °C (24.8 °F) (closed cup)
Density 0.794 g/mL at 25 °C

Vapor Pressure

40 mmHg at 20 °C

Vapor Density

3.5 (vs air)

Autoignition Temperature

215 °C (419 °F)

Solubility in Water

3.4 mg/L

Isotopic Purity

Typically >99 atom % D

Section 2: Hazard Identification and Safety Data

Heptane-d16 is classified as a hazardous substance. A thorough understanding of its potential
hazards is essential for safe handling.

Table 2: GHS Hazard Classifications and Statements for Heptane-d16
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Hazard Class

GHS Classification

Hazard Statement

H225: Highly flammable liquid

Flammable Liquids Category 2
and vapor.
o H304: May be fatal if
Aspiration Hazard Category 1 )
swallowed and enters airways.
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.
i o H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A

irritation.

Specific target organ toxicity —

single exposure

Category 3 (Narcotic effects)

H336: May cause drowsiness

or dizziness.

Hazardous to the aquatic

environment, acute hazard

Category 1

H400: Very toxic to aquatic life.

Hazardous to the aquatic

environment, long-term hazard

Category 1

H410: Very toxic to aquatic life

with long lasting effects.

Table 3: Exposure Limits for n-Heptane (as a proxy)

Since specific occupational exposure limits for Heptane-d16 are not readily available, the limits

for n-heptane should be followed.

Organization

TWA (8-hour)

STEL (15-minute)

OSHA PEL 500 ppm (2000 mg/m3) -
NIOSH REL 85 ppm (350 mg/m3) 440 ppm (1800 mg/m3)
ACGIH TLV 400 ppm 500 ppm

Section 3: Experimental Protocols and Handling

Precautions

Strict adherence to proper handling and storage procedures is mandatory to mitigate the risks

associated with Heptane-d16 and to prevent contamination.
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Personal Protective Equipment (PPE)

A diagram illustrating the required PPE for handling Heptane-d16 is provided below.

Personal Protective Equipment (PPE) for Heptane-d16 Handling

Required PPE

Conditional i
4 v

Safety Glasses with Side-Shields or Goggles Solvent-Resistant Gloves Flame-Retardant Lab Coat or Respirator (if ventilation is inadequate)
(conforming to EN166 or NIOSH) (e.g., Nitrile, Neoprene) Impervious Clothing (Use a full-face respirator with appropriate cartridges)

Click to download full resolution via product page

Caption: Required Personal Protective Equipment (PPE) for handling Heptane-d16.

Safe Handling Procedures

o Ventilation: Always handle Heptane-d16 in a well-ventilated area, preferably within a
chemical fume hood.

« Ignition Sources: Keep away from open flames, sparks, hot surfaces, and other sources of
ignition. Use non-sparking tools and explosion-proof equipment.

 Static Discharge: Take precautionary measures against static discharge. Ground and bond
containers and receiving equipment during transfer.

o Personal Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in
areas where Heptane-d16 is handled. Wash hands thoroughly after handling.

e Hygroscopic Nature: Deuterated solvents are often hygroscopic and can absorb moisture
from the atmosphere. Handle under a dry, inert atmosphere such as nitrogen or argon to
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minimize water contamination.

Storage Protocols

» Container: Store in the original, tightly sealed container.
e Location: Keep in a cool, dry, and well-ventilated area designated for flammable liquids.
e Incompatible Materials: Store away from strong oxidizing agents, acids, and chlorine.

o Light and Moisture: Protect from light and moisture to maintain chemical and isotopic purity.

Spill and Emergency Procedures

In the event of a spill, follow the established emergency protocol. A logical workflow for
handling a Heptane-d16 spill is outlined below.
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Evacuate non-essential personnel

'

Ensure adequate ventilation

Remove all ignition sources

Don appropriate PPE
(respirator, gloves, goggles, protective clothing)

Containment‘and Cleanup

Contain the spill with inert absorbent material
(e.g., vermiculite, sand, or earth)

'

Collect absorbed material using non-sparking tools

'

Place in a suitable, sealed container for hazardous waste disposal

;

Decontaminate the spill area

Spill Handled

Click to download full resolution via product page

Caption: Logical workflow for responding to a Heptane-d16 spill.
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First-Aid Measures

Table 4: First-Aid Procedures for Heptane-d16 Exposure

Exposure Route First-Aid Instructions

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. Seek immediate

medical attention.

Immediately flush skin with plenty of water for at
_ least 15 minutes while removing contaminated
Skin Contact ) ) o
clothing and shoes. Seek medical attention if

irritation persists.

Immediately rinse eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Get medical attention.

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Never
Ingestion give anything by mouth to an unconscious

person. Seek immediate medical attention.

Aspiration hazard is a major concern.

Section 4: Disposal Considerations

Dispose of Heptane-d16 and any contaminated materials in accordance with all applicable
federal, state, and local environmental regulations. It should be treated as hazardous waste.
Do not allow it to enter drains or waterways.

Section 5: Conclusion

Heptane-d16 is an invaluable tool in modern research, but its hazardous properties
necessitate careful and informed handling. By implementing the protocols and safety measures
outlined in this guide, researchers can minimize risks to themselves and the environment while
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ensuring the integrity of their experimental results. Always consult the most recent Safety Data
Sheet from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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